1H-Imidazo(4,5-g)quinoxaline, 1,2-dimethyl-6-(2-thienyl)-

• CAS No.: 226717-28-8
• Product Name: 1H-Imidazo(4,5-g)quinoxaline, 1,2-dimethyl-6-(2-thienyl)-
• Molecular Formula: C15H12N4S
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 1,2-dimethyl-6-thiophen-2-ylimidazo[4,5-g]quinoxaline
• Standard InChI: InChI=1S/C15H12N4S/c1-9-17-12-6-11-10(7-14(12)19(9)2)16-8-13(18-11)15-4-3-5-20-15/h3-8H,1-2H3
• Standard InChIKey: ZGDACLBJJXLKJY-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(N1C)C=C3C(=C2)N=C(C=N3)C4=CC=CS4
• Canonical SMILES: CC1=NC2=C(N1C)C=C3C(=C2)N=C(C=N3)C4=CC=CS4
• Appearance: Solid powder
• Description: AGL 2043 is a potent, reversible, ATP-competitive inhibitor of type III receptor tyrosine kinases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AGL-2043; tyrphostin AGL-2043
• Reference: 1: Banai S, Gertz SD, Gavish L, Chorny M, Perez LS, Lazarovichi G, Ianculuvich M, Hoffmann M, Orlowski M, Golomb G, Levitzki A. Tyrphostin AGL-2043 eluting stent reduces neointima formation in porcine coronary arteries. Cardiovasc Res. 2004 Oct 1;64(1):165-71. PubMed PMID: 15364624.; 2: Banai S, Chorny M, Gertz SD, Fishbein I, Gao J, Perez L, Lazarovichi G, Gazit A, Levitzki A, Golomb G. Locally delivered nanoencapsulated tyrphostin (AGL-2043) reduces neointima formation in balloon-injured rat carotid and stented porcine coronary arteries. Biomaterials. 2005 Feb;26(4):451-61. Erratum in: Biomaterials. 2005 Aug;26(23):4898-901. PubMed PMID: 15275819.; 3: Gazit A, Yee K, Uecker A, Böhmer FD, Sjöblom T, Ostman A, Waltenberger J, Golomb G, Banai S, Heinrich MC, Levitzki A. Tricyclic quinoxalines as potent kinase inhibitors of PDGFR kinase, Flt3 and Kit. Bioorg Med Chem. 2003 May 1;11(9):2007-18. PubMed PMID: 12670652.
• PubChem Compound: 9817165
• Last Modified: Nov 11 2021